Cas no 952966-59-5 (N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide)

• Product Name: N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide
• CAS No: 952966-59-5
• MF: C₁₇H₁₈F₂N₂O
• MW: 304.334431171417
• CID: 6365763
• PubChem ID: 16889382
• Update Time: 2025-09-27

N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide
• N-[2-[4-(dimethylamino)phenyl]ethyl]-2,6-difluorobenzamide
• N-{2-[4-(dimethylamino)phenyl]ethyl}-2,6-difluorobenzamide
• N-(4-(dimethylamino)phenethyl)-2,6-difluorobenzamide
• AKOS024490544
• SR-01000919945
• SR-01000919945-1
• 952966-59-5
• F5019-0225

• Inchi： 1S/C17H18F2N2O/c1-21(2)13-8-6-12(7-9-13)10-11-20-17(22)16-14(18)4-3-5-15(16)19/h3-9H,10-11H2,1-2H3,(H,20,22)
• InChI Key： IQXMHAQJSRUPLU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N(C)C)C=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 304.13871953g/mol
• Monoisotopic Mass: 304.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide

Professional Introduction to N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide (CAS No. 952966-59-5)

N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide, identified by its CAS number 952966-59-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a dimethylamino group and fluorinated benzamide moiety, contribute to its distinctive chemical and pharmacological properties.

The< strong>N-{2-4-(dimethylamino)phenylethyl} moiety in the molecular structure of N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide plays a crucial role in determining its interaction with biological targets. The dimethylamino group is known for its ability to enhance the solubility and bioavailability of compounds, while also contributing to their binding affinity. This feature makes it an attractive component in the design of drugs targeting receptors and enzymes involved in various therapeutic pathways.

The< strong>2,6-difluorobenzamide portion of the molecule introduces fluorine atoms at the 2 and 6 positions of the benzene ring. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and electronic properties of molecules. In particular, the presence of fluorine atoms can lead to increased binding affinity and selectivity for biological targets. This modification has been widely explored in the development of antiviral, anticancer, and anti-inflammatory agents.

In recent years, N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide has been investigated for its potential therapeutic applications. Studies have demonstrated its activity against various biological targets, including enzymes and receptors involved in inflammation and pain signaling. The compound's ability to interact with these targets suggests its potential as a lead molecule for the development of novel therapeutic agents. Furthermore, its structural features make it a valuable scaffold for further derivatization and optimization.

The pharmacological profile of N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide has been studied in both preclinical and clinical settings. Preclinical studies have shown that this compound exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways. This has led to interest in exploring its potential as a treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary clinical trials have indicated that derivatives of this compound may have therapeutic benefits in pain management.

The synthesis of N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the benzene ring is particularly challenging due to the sensitivity of fluorinating agents and the need for high selectivity. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research and development.

The structural diversity offered by N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide makes it an attractive candidate for structure-based drug design. By leveraging computational tools such as molecular modeling and virtual screening, researchers can identify analogs with enhanced potency and reduced side effects. These approaches have already led to the discovery of several promising drug candidates based on similar molecular scaffolds.

In conclusion, N-{2-4-(dimethylamino)phenylethyl}-2,6-difluorobenzamide (CAS No. 952966-59-5) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an important role in the next generation of treatments for various diseases.